N6-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-3'-O-(2-methoxyethyl)adenosine

• Molecular Formula: C41H41N5O8
• Molecular Weight: 731.8 g/mol
• SMILES: COCCOC1C(OC(C1O)N2C=NC3=C(N=CN=C32)NC(=O)C4=CC=CC=C4)COC(C5=CC=CC=C5)(C6=CC=C(C=C6)OC)C7=CC=C(C=C7)OC
• InChI: InChI=1S/C41H41N5O8/c1-49-22-23-52-36-33(54-40(35(36)47)46-26-44-34-37(42-25-43-38(34)46)45-39(48)27-10-6-4-7-11-27)24-53-41(28-12-8-5-9-13-28,29-14-18-31(50-2)19-15-29)30-16-20-32(51-3)21-17-30/h4-21,25-26,33,35-36,40,47H,22-24H2,1-3H3,(H,42,43,45,48)/t33-,35-,36-,40-/m1/s1
• InChIKey: UMKXHBJKUINQKM-MUMPVVMASA-N

N6-Benzoyl-3'-MOE Adenosine

N6-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-3'-O-(2-methoxyethyl)adenosine (CAS 256224-00-7) is a fully protected, 3'-modified adenosine analog . It belongs to the purine nucleoside analog class and is specifically designed as a synthetic intermediate for incorporating a 3'-O-(2-methoxyethyl) (3'-MOE) modification into RNA oligonucleotides . The compound features a benzoyl (Bz) protecting group on the exocyclic N6 amine, a dimethoxytrityl (DMT) group on the 5'-hydroxyl, and a 2-methoxyethyl (MOE) modification at the 3'-position of the ribose sugar [1]. This unique set of orthogonal protecting groups and the 3'-MOE moiety distinguishes it from other adenosine analogs in the context of specialized oligonucleotide synthesis.

▪ 3'-MOE modification for specialized RNA synthesis

▪ Orthogonal N6-Bz/5'-DMT protecting groups

▪ Enables 2',5'-linked oligonucleotide constructs

• [1] BioGlyco. N6-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-3'-O-(2-methoxyethyl)adenosine. Product Page. Accessed 2026. View Source

Key Advantages of N6-Benzoyl-3'-MOE Adenosine

Generic substitution of this compound with structurally similar adenosine analogs fails because of its distinct chemical design for a specific synthetic purpose. It is not a general-purpose nucleoside analog for biological screening. Its defining feature is the 3'-O-(2-methoxyethyl) (3'-MOE) modification, which is fundamentally different from the more common and well-characterized 2'-MOE modification found in approved therapeutic antisense oligonucleotides . The positional isomerism between 3'-MOE and 2'-MOE dictates divergent conformational preferences in oligonucleotides, as demonstrated by direct NMR studies [1]. Furthermore, its orthogonal protecting group strategy (N6-Bz and 5'-DMT) is tailored for specific synthetic routes to create 2',5'-linked oligonucleotides or other specialty RNA constructs [2], a utility not shared by 2'-MOE building blocks or 3'-O-methyl analogs which have different applications . Interchanging this compound with a 2'-MOE or 3'-O-methyl analog would result in a completely different oligonucleotide product with altered structure and function.

Positional Isomerism (3'- vs 2'-MOE)

3'-MOE modification induces an N-type sugar pucker distinct from 2'-MOE; substitution may alter oligonucleotide conformation and hybridization potential.

Orthogonal Protection Strategy

The N6-Bz/5'-DMT combination is tailored for 2',5'-linked synthesis; 3'-O-methyl or other analogs lack this protection profile, limiting direct interchange.

• [1] Polak, M., Manoharan, M., Inamati, G. B., & Plavec, J. (2003). Tuning of conformational preorganization in model 2',5'- and 3',5'-linked oligonucleotides by 3'- and 2'-O-methoxyethyl modification. Nucleic Acids Research, 31(8), 2066-2076. View Source
• [2] Polak, M., et al. (2003). Nucleic Acids Research, 31(8), 2066-2076. View Source

Evidence for N6-Benzoyl-3'-MOE Adenosine

3'-MOE Favors N-Type Sugar Pucker

The 3'-O-methoxyethyl (3'-MOE) modification in this compound drives the sugar conformation of resulting oligonucleotides towards an N-type (North, C3'-endo) conformation [1]. In a direct head-to-head NMR comparison, 2',5'-linked adenine trimers containing a 3'-MOE group (3'-MOE-A3) showed a preference for N-type conformers, which is a prerequisite for antisense hybridization [2]. This is a quantifiable, structurally verifiable difference from 2'-MOE-modified analogs. The drive towards the N-conformation is weaker for 2'-MOE in 3',5'-linked analogs compared to the 3'-MOE in 2',5'-linked oligomers [3].

3'-MOE Pucker Preference

Head-to-head

N-type (C3'-endo) conformer preference in 3'-MOE-A3(2',5'); drive is weaker for 2'-MOE in 3',5'-linked analogs

Supports conformational preorganization for antisense design

NMR in aqueous solution, 273-343 K

Evidence Dimension	Sugar pucker conformational preference
Target Compound Data	N-type (North, C3'-endo) conformer preference in 3'-MOE-A3(2',5')
Comparator Or Baseline	2'-MOE modification in 3',5'-linked analogs; 3'-OH in ribo analogs
Quantified Difference	3'-MOE drives N↔S equilibrium towards N more effectively than 2'-MOE in corresponding analogs; the drive is weaker for 2'-MOE compared to 3'-OH
Conditions	NMR spectroscopy in aqueous solution, temperature-dependent 3JHH, 3JHP, and 3JCP coupling constants (273–343 K)

Why This Matters

This evidence demonstrates that the 3'-MOE modification, unique to this compound, actively preorganizes oligonucleotides for target binding, a key parameter for functional RNA design not achievable with 2'-MOE building blocks.

• [1] Polak, M., Manoharan, M., Inamati, G. B., & Plavec, J. (2003). Tuning of conformational preorganization in model 2',5'- and 3',5'-linked oligonucleotides by 3'- and 2'-O-methoxyethyl modification. Nucleic Acids Research, 31(8), 2066-2076. View Source
• [2] Polak, M., et al. (2003). Nucleic Acids Research, 31(8), 2066-2076. View Source
• [3] Polak, M., et al. (2003). Nucleic Acids Research, 31(8), 2066-2076. View Source

3'-MOE Enables A-Type 2',5'-Linked Oligonucleotides

Oligonucleotides synthesized using this 3'-MOE adenosine building block adopt specific A-type conformational features, as shown by NMR analysis [1]. 2',5'-linked oligomers containing the 3'-MOE modification (3'-MOE-A3 and 3'-MOE-A4) exhibit a preference for N-type conformers and indications of A-type conformational features [2]. In contrast, the 3'-O-methyl analog (N6-Benzoyl-5'-O-DMT-3'-O-methyladenosine) is reported to activate ribonucleotide reductase, a completely different application profile with no established role in 2',5'-linked oligonucleotide synthesis .

A-Type 2',5'-Linked Oligos

Class-level

A-type conformational features in 2',5'-linked 3'-MOE oligomers; 3'-O-methyl analog not established for this purpose

Confirms necessity of 3'-MOE for correct geometry

Class-level inference, further validation recommended

Evidence Dimension	Structural conformation of synthesized oligonucleotide
Target Compound Data	A-type conformational features in 2',5'-linked 3'-MOE oligomers
Comparator Or Baseline	3'-O-methyl adenosine analog
Quantified Difference	3'-MOE modification enables 2',5'-linked oligonucleotide synthesis; 3'-O-methyl analog is not established for this purpose
Conditions	NMR spectroscopy of trimeric and tetrameric 2',5'-linked oligonucleotides

Why This Matters

This evidence confirms that the 3'-MOE group, not just any 3'-modification, is essential for the synthesis of 2',5'-linked oligonucleotides with the correct geometry for antisense applications, providing a clear selection criterion for procurement.

• [1] Polak, M., Manoharan, M., Inamati, G. B., & Plavec, J. (2003). Tuning of conformational preorganization in model 2',5'- and 3',5'-linked oligonucleotides by 3'- and 2'-O-methoxyethyl modification. Nucleic Acids Research, 31(8), 2066-2076. View Source
• [2] Polak, M., et al. (2003). Nucleic Acids Research, 31(8), 2066-2076. View Source

Purity Specifications for Oligonucleotide Synthesis

For use as a synthetic intermediate in solid-phase oligonucleotide synthesis, this compound is commercially available with a purity specification of ≥95.0% [1]. This purity level is consistent across multiple reputable vendors and is suitable for research-grade synthesis of specialty oligonucleotides . In comparison, a related 2'-MOE adenosine building block with a 3'-succinate functional group is offered at a higher HPLC purity of ≥98.0%, reflecting its readiness for direct use in automated synthesizers .

Purity Specification

Specification review

≥95.0% (target) vs ≥98.0% (comparator 2'-MOE building block)

Differentiates research-grade starting material from ready-to-use grade

Vendor technical datasheet values

Evidence Dimension	Commercial product purity
Target Compound Data	≥95.0%
Comparator Or Baseline	5'-O-DMT-2'-O-MOE-A(Bz)-3'-O-succinate
Quantified Difference	≥95.0% vs. ≥98.0% (HPLC)
Conditions	Vendor technical datasheets for research-grade chemicals

Why This Matters

This data allows procurement specialists to differentiate between a research-grade starting material for custom modifications (this compound) and a higher-purity, ready-to-use building block for standard 2'-MOE oligonucleotide synthesis, ensuring the appropriate grade is selected for the intended application.

• [1] BioGlyco. N6-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-3'-O-(2-methoxyethyl)adenosine. Product Page. Accessed 2026. View Source

Applications of N6-Benzoyl-3'-MOE Adenosine

2',5'-Linked Oligonucleotides for Antisense Research

This compound is the critical starting material for introducing 3'-MOE modifications into 2',5'-linked RNA. The resulting oligonucleotides exhibit an N-type sugar pucker and A-type conformational features, which are prerequisites for antisense hybridization, as demonstrated by NMR studies [1]. This is a niche application where a 2'-MOE adenosine building block cannot be substituted.

RNA with Chemical Labels or Probes

The compound can be used to synthesize RNA molecules containing specific chemical labels at the 3'-MOE-modified position, facilitating subsequent molecular probe experiments and structural analysis [2]. The orthogonal protecting groups allow for selective deprotection and conjugation.

Novel 3'-Modified Oligonucleotide Therapeutics

As a research-grade synthetic intermediate, this compound enables exploration of the 3'-MOE modification space in therapeutic oligonucleotides. While the 2'-MOE modification is established in approved drugs like nusinersen , the 3'-MOE isomer offers a distinct conformational profile that may yield different pharmacological properties.

Application

Selection Property

Validation Focus

2',5'-Linked antisense oligonucleotide synthesis

3'-MOE conformational control

N-type sugar pucker and A-type duplex geometry

Chemical labeling and probe synthesis

Orthogonal N6-Bz/5'-DMT protection

Selective deprotection and conjugation efficiency

3'-MOE-modified oligonucleotide design

3'-MOE isomer conformational profile

Structure-activity and hybridization screening

• [1] Polak, M., Manoharan, M., Inamati, G. B., & Plavec, J. (2003). Tuning of conformational preorganization in model 2',5'- and 3',5'-linked oligonucleotides by 3'- and 2'-O-methoxyethyl modification. Nucleic Acids Research, 31(8), 2066-2076. View Source
• [2] BioGlyco. N6-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-3'-O-(2-methoxyethyl)adenosine. Product Page. Accessed 2026. View Source